Cas no 1781135-15-6 ((2-nitroethyl)cycloheptane)

(2-nitroethyl)cycloheptane structure

(2-nitroethyl)cycloheptane structure

Product Name:(2-nitroethyl)cycloheptane

CAS No:1781135-15-6

MF:C₉H₁₇NO₂

MW:171.23678278923

CID:6336889

PubChem ID:105434793

Update Time:2024-01-11

(2-nitroethyl)cycloheptane Chemical and Physical Properties

Names and Identifiers

- (2-nitroethyl)cycloheptane
- EN300-1764430
- 1781135-15-6
- Inchi： 1S/C9H17NO2/c11-10(12)8-7-9-5-3-1-2-4-6-9/h9H,1-8H2
- InChI Key： UPEKYZGNSDLVAL-UHFFFAOYSA-N
- SMILES： [O-][N+](CCC1CCCCCC1)=O

Computed Properties

Exact Mass: 171.125928785g/mol
Monoisotopic Mass: 171.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 45.8Å²

(2-nitroethyl)cycloheptane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1764430-0.05g	(2-nitroethyl)cycloheptane	1781135-15-6		0.05g	$827.0	2023-09-20
Enamine	EN300-1764430-0.1g	(2-nitroethyl)cycloheptane	1781135-15-6		0.1g	$867.0	2023-09-20
Enamine	EN300-1764430-0.25g	(2-nitroethyl)cycloheptane	1781135-15-6		0.25g	$906.0	2023-09-20
Enamine	EN300-1764430-0.5g	(2-nitroethyl)cycloheptane	1781135-15-6		0.5g	$946.0	2023-09-20
Enamine	EN300-1764430-1.0g	(2-nitroethyl)cycloheptane	1781135-15-6		1g	$986.0	2023-06-03
Enamine	EN300-1764430-2.5g	(2-nitroethyl)cycloheptane	1781135-15-6		2.5g	$1931.0	2023-09-20
Enamine	EN300-1764430-5.0g	(2-nitroethyl)cycloheptane	1781135-15-6		5g	$2858.0	2023-06-03
Enamine	EN300-1764430-10.0g	(2-nitroethyl)cycloheptane	1781135-15-6		10g	$4236.0	2023-06-03
Enamine	EN300-1764430-1g	(2-nitroethyl)cycloheptane	1781135-15-6		1g	$986.0	2023-09-20
Enamine	EN300-1764430-5g	(2-nitroethyl)cycloheptane	1781135-15-6		5g	$2858.0	2023-09-20

(2-nitroethyl)cycloheptane Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

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